Cas no 1379287-06-5 (Methyl 3-(1-ethyl-1h-pyrazol-5-yl)propiolate)

Methyl 3-(1-ethyl-1h-pyrazol-5-yl)propiolate structure
1379287-06-5 structure
Product Name:Methyl 3-(1-ethyl-1h-pyrazol-5-yl)propiolate
CAS No:1379287-06-5
MF:C9H10N2O2
MW:178.187901973724
CID:5717430
PubChem ID:112692752
Update Time:2023-10-15

Methyl 3-(1-ethyl-1h-pyrazol-5-yl)propiolate Chemical and Physical Properties

Names and Identifiers

    • EN300-787326
    • 1379287-06-5
    • METHYL3-(1-ETHYL-1H-PYRAZOL-5-YL)PROPIOLATE
    • METHYL 3-(1-ETHYL-1H-PYRAZOL-5-YL)PROPIOLATE
    • methyl 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-ynoate
    • Methyl 3-(1-ethyl-1h-pyrazol-5-yl)propiolate
    • Inchi: 1S/C9H10N2O2/c1-3-11-8(6-7-10-11)4-5-9(12)13-2/h6-7H,3H2,1-2H3
    • InChI Key: WTZYGLDIZWRPHC-UHFFFAOYSA-N
    • SMILES: O(C)C(C#CC1=CC=NN1CC)=O

Computed Properties

  • Exact Mass: 178.074227566g/mol
  • Monoisotopic Mass: 178.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 44.1Ų

Methyl 3-(1-ethyl-1h-pyrazol-5-yl)propiolate Pricemore >>

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Enamine
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